Cas no 645418-21-9 (1H-Pyrazole, 3-(4-methoxyphenyl)-5-methyl-4-nitroso-)

• Product Name: 1H-Pyrazole, 3-(4-methoxyphenyl)-5-methyl-4-nitroso-
• CAS No: 645418-21-9
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 422795
• PubChem ID: 21898005
• Update Time: 2025-04-19

1H-Pyrazole, 3-(4-methoxyphenyl)-5-methyl-4-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(4-methoxyphenyl)-5-methyl-4-nitroso-
• 3-(4-methoxyphenyl)-5-methyl-4-nitroso-1H-pyrazole
• SCHEMBL4711570
• DTXSID70619704
• 5-(4-methoxy-phenyl)-3-methyl-4-nitroso-1H-pyrazole
• 645418-21-9
• SYEVCIFXSZGKCJ-UHFFFAOYSA-N

• Inchi： 1S/C11H11N3O2/c1-7-10(14-15)11(13-12-7)8-3-5-9(16-2)6-4-8/h3-6H,1-2H3,(H,12,13)
• InChI Key： SYEVCIFXSZGKCJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(=C(C)NN=1)N=O

Computed Properties

• Exact Mass: 217.08523
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 67.34